Cas no 2199-53-3 (1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, ethyl ester)

• Product Name: 1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, ethyl ester
• CAS No: 2199-53-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 278358
• PubChem ID: 137483
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 4,5-dimethyl-, ethyl ester
• ethyl 4,5-dimethyl-1H-pyrrole-3-carboxylate
• 2,3-Dimethyl-4-pyrrolcarbonsaeureethylester
• 2,3-Dimethyl-pyrrol-carbonsaeure-(4)-ethylester
• 3-ethoxycarbonyl-4,5-dimethyl-1H-pyrrole
• 4,5-dimethyl-1H-pyrrole-3-carboxylic acid,ethyl ester
• 4,5-Dimethyl-pyrrol-3-carbonsaeure-aethylester
• 4,5-dimethyl-pyrrole-3-carboxylic acid ethyl ester
• AC1L3AOU
• NSC22700
• SureCN6082830
• DTXSID00176416
• DDMLFPBWAAEXFP-UHFFFAOYSA-N
• 1H-Pyrrole-3-carboxylic acid, 4,5-dimethyl-, ethyl ester
• SCHEMBL6082830
• NSC 22700
• 2199-53-3
• 4,5-Dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester
• NSC-22700

• Inchi： 1S/C9H13NO2/c1-4-12-9(11)8-5-10-7(3)6(8)2/h5,10H,4H2,1-3H3
• InChI Key： DDMLFPBWAAEXFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(C)=C1C)=O

Computed Properties

• Exact Mass: 166.08686
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 312.8°Cat760mmHg
• Flash Point: 143°C
• Refractive Index: 1.516
• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives